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Cat. No.: B579890

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Optically pure 2-chlorophenylglycine and its derivatives are crucial chiral building blocks in the
synthesis of various pharmaceuticals, most notably the antiplatelet agent Clopidogrel.
Enzymatic kinetic resolution (EKR) offers a highly efficient and environmentally benign
alternative to traditional chemical resolution methods for obtaining the desired enantiomers of
2-chlorophenylglycine esters. This document provides detailed application notes and protocols
for the enzymatic resolution of 2-chlorophenylglycine esters, focusing on the use of lipases and
penicillin G acylase.

Principle of Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is based on the principle that the two enantiomers of a racemic
mixture react at different rates in the presence of a chiral catalyst, in this case, an enzyme.[1]
The enzyme selectively catalyzes the transformation of one enantiomer, leaving the other
enantiomer unreacted. This results in a mixture of the unreacted, enantiomerically enriched
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substrate and the product, which can then be separated. For the resolution of 2-
chlorophenylglycine esters, this typically involves the enantioselective hydrolysis of the ester to
the corresponding carboxylic acid.

Key Enzymes and Their Applications

Two main classes of enzymes have demonstrated high efficacy in the resolution of 2-
chlorophenylglycine derivatives: lipases and penicillin G acylase.

Lipases: These enzymes catalyze the hydrolysis of esters.[2][3] In the context of 2-
chlorophenylglycine esters, lipases can selectively hydrolyze one enantiomer of the racemic
ester, yielding the corresponding enantiopure carboxylic acid and the unreacted, enantiopure
ester. Various lipases, such as those from Candida rugosa, Pseudomonas cepacia, and
Thermomyces lanuginosus, have been successfully employed for the kinetic resolution of a
wide range of amino acid esters.[4][5] The choice of lipase can significantly impact the
enantioselectivity and reaction rate.[6]

Penicillin G Acylase (PGA): While traditionally used for the hydrolysis of penicillin G, PGA has
also been shown to be a versatile enzyme for the resolution of N-acylated amino acids.[7][8]
For the resolution of 2-chlorophenylglycine, the racemic amino acid is first N-acylated (e.g.,
with a phenylacetyl group). The immobilized PGA then selectively hydrolyzes the N-acyl group
of one enantiomer, yielding the free amino acid and the unreacted N-acyl amino acid.[7]

Data Presentation: Comparison of Enzymatic
Resolution Methods

The following tables summarize quantitative data from various studies on the enzymatic
resolution of 2-chlorophenylglycine and related derivatives.

Table 1: Resolution of N-Phenylacetyl-2-chlorophenylglycine using Immobilized Penicillin G
Acylase
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Parameter Value Reference

Immobilized Penicillin G
Enzyme [7]
Acylase (PGA)

Racemic N-phenylacetyl-2-
Substrate ] [7]
chlorophenylglycine

Product (S)-(+)-2-Chlorophenylglycine [7]
Optimal pH 8.0 [7]
Optimal Temperature 50 °C [7]
Enantiomeric Excess (e.e.) of

>97% [7]
Product
Productivity in a Recirculating

1.2 g/L/h [7]

Packed Bed Reactor

Table 2: General Performance of Lipases in the Kinetic Resolution of Amino Acid Esters

Typical
Lipase Source Substrate Type Enantioselectivity Reference
(E-value)
Pseudomonas Various amino acid )
. High [41[5]
cepacia (Amano PS) esters
] ] Various esters, ) )
Candida antarctica ) ) ) ) Very High (>200 in
) including amino acid [6][9]
Lipase B (CALB) o some cases)
derivatives
Racemic Naproxen
Candida rugosa methyl ester, FOP High [5]
acetates
D,L-
Rhizopus sp. Homophenylalanine Moderate to High [4]

methyl ester
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Experimental Protocols

Protocol 1: Kinetic Resolution of N-Phenylacetyl-2-
chlorophenylglycine using Immobilized Penicillin G
Acylase

This protocol is adapted from studies on the efficient production of (S)-(+)-2-
chlorophenylglycine.[7]

1. Materials:

o Racemic N-phenylacetyl-2-chlorophenylglycine

e Immobilized Penicillin G Acylase (PGA)

e Phosphate buffer (0.1 M, pH 8.0)

e Hydrochloric acid (1 M)

o Ethyl acetate

e Sodium sulfate (anhydrous)

o Recirculating Packed Bed Reactor (RPBR) or a stirred-tank reactor
2. Enzyme Immobilization:

e Penicillin G acylase can be immobilized on various supports such as agarose gels or
polymethacrylamide beads.[10][11] A common method involves covalent attachment to an
epoxy-activated support. For detailed immobilization protocols, refer to specialized literature.
[12]

3. Enzymatic Resolution Reaction:

e Prepare a solution of racemic N-phenylacetyl-2-chlorophenylglycine in 0.1 M phosphate
buffer (pH 8.0) at a desired concentration (e.g., 80 mM).[7]
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« Introduce the substrate solution and the immobilized PGA into the reactor. The enzyme
loading will depend on the activity of the immobilized preparation.

e Maintain the reaction temperature at 50 °C with constant stirring or circulation.[7]

e Monitor the progress of the reaction by taking samples at regular intervals and analyzing the
conversion and enantiomeric excess.

4. Work-up and Product Isolation:

e Once the desired conversion is reached (typically around 50% for optimal resolution), stop
the reaction by filtering off the immobilized enzyme. The enzyme can be washed and reused.

 Acidify the reaction mixture to a pH of approximately 2 with 1 M HCI to precipitate the
unreacted (R)-N-phenylacetyl-2-chlorophenylglycine.

« Filter the mixture to isolate the (R)-N-phenylacetyl-2-chlorophenylglycine.

o The filtrate contains the desired (S)-(+)-2-chlorophenylglycine. This can be further purified by
crystallization or other chromatographic techniques.

 Alternatively, the aqueous solution can be extracted with an organic solvent like ethyl acetate
to separate the product from the remaining substrate.

5. Racemization of the Unwanted Enantiomer:

e The recovered (R)-N-phenylacetyl-2-chlorophenylglycine can be racemized by heating in an
appropriate solvent, allowing for its recycling in subsequent resolution batches.[7]

Protocol 2: General Screening Protocol for Lipase-
Catalyzed Resolution of 2-Chlorophenylglycine Methyl
Ester

This protocol provides a general framework for screening different lipases to find the optimal
catalyst for the resolution of 2-chlorophenylglycine methyl ester.

1. Materials:
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Racemic 2-chlorophenylglycine methyl ester

A selection of commercially available lipases (e.g., from Pseudomonas cepacia, Candida
antarctica B, Candida rugosa)

Phosphate buffer (0.1 M, various pH values for screening, e.g., 6.0, 7.0, 8.0)

Organic co-solvents (e.qg., tert-butanol, diisopropyl ether - DIPE)

Vinyl acetate (for transesterification reactions)

Molecular sieves (for non-agueous reactions)

Ethyl acetate

Brine solution

Sodium sulfate (anhydrous)

. Screening of Lipases and Conditions (Hydrolysis):

In separate vials, dissolve a small amount of racemic 2-chlorophenylglycine methyl ester in a
buffer/organic co-solvent mixture (e.g., 9:1 buffer:co-solvent).

Add a different lipase to each vial (e.g., 10-50 mg of lipase per 100 mg of substrate).

Incubate the vials at a controlled temperature (e.g., 30-40 °C) with shaking.

Monitor the reaction progress by taking samples at different time points (e.g., 4, 8, 24, 48
hours).

Analyze the samples for conversion and enantiomeric excess of both the remaining ester
and the formed acid.

. Screening of Lipases and Conditions (Transesterification):

In separate vials, dissolve racemic 2-chlorophenylglycine methyl ester and an acyl donor
(e.g., vinyl acetate) in an anhydrous organic solvent (e.g., toluene, hexane).
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e Add molecular sieves to remove any traces of water.

« Add a different lipase to each vial.

 Incubate and monitor the reaction as described for hydrolysis.

4. Work-up and Analysis:

e For each sample, quench the reaction by filtering off the enzyme.
o Extract the mixture with an organic solvent (e.g., ethyl acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Determine the conversion and enantiomeric excess of the substrate and product using chiral
HPLC or GC.

Analytical Methods for Determining Enantiomeric
Excess (e.e.)

Accurate determination of enantiomeric excess is crucial for evaluating the success of the
resolution. The most common techniques include:

o Chiral High-Performance Liquid Chromatography (HPLC): This is the most widely used
method for separating and quantifying enantiomers. A chiral stationary phase (CSP) is used
to achieve separation. The ratio of the peak areas of the two enantiomers directly gives the
enantiomeric excess.[13]

e Chiral Gas Chromatography (GC): Similar to HPLC, but used for volatile compounds. The
analytes are often derivatized to increase their volatility.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Using a chiral solvating agent or a chiral
derivatizing agent, it is possible to induce a chemical shift difference between the signals of
the two enantiomers in the NMR spectrum. The integration of these signals allows for the
determination of the e.e.[14]
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Caption: Workflow for Lipase-Catalyzed Kinetic Resolution.
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Caption: Workflow for PGA-Catalyzed Resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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enzymatic-resolution-of-2-chlorophenylglycine-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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